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Compound of Interest

Compound Name: Methyl dodec-3-enoate

Cat. No.: B15490136

This technical guide provides a summary of the known physical characteristics of methyl
dodec-3-enoate. Due to the limited availability of direct experimental data for this specific
compound, this document also presents data for structurally similar fatty acid methyl esters
(FAMEsS) to offer a comparative context for researchers, scientists, and professionals in drug
development. Furthermore, a generalized experimental workflow for the determination of the
physical properties of FAMESs is outlined.

Quantitative Data Summary

Direct experimental values for all physical characteristics of methyl dodec-3-enoate are not
extensively documented in publicly available literature. The following table summarizes the
available information and provides data for related compounds for comparative purposes.
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Physical Methyl Dodec- Methyl Methyl Dodec-  Methyl (3E)-3-
Characteristic 3-enoate Decanoate[1] 11-enoate[2] nonenoate[3]
Molecular
Ci13H2402 C11H2202 C13H2402 C10H1802
Formula
Molecular Weight  212.33 g/mol 186.29 g/mol 212.33 g/mol 170.25 g/mol
) Pale yellow o
Physical Form o Liquid - -
liquid[4]
- _ 150-160 °C at
Boiling Point - - -
1.0-1.5 mmHg[4]
) 0.8730 g/cm3 at
Density - - -
20 °C/4 °C
1.4259 at 20
Refractive Index - - -
°C/D
N Soluble in carbon
Solubility - _ - -
tetrachloride
LogP
- 441 4.7 -
(Octanol/Water)

Note: The provided data for methyl decanoate, methyl dodec-11-enoate, and methyl (3E)-3-
nonenoate are for structurally related compounds and should be used for estimation and
comparative purposes only.

Experimental Protocols

The determination of the physical characteristics of a fatty acid methyl ester like methyl dodec-
3-enoate involves a series of standard analytical procedures. The following outlines a general
methodology.

1. Synthesis and Purification: Methyl dodec-3-enoate can be synthesized via the
transesterification of the corresponding triglyceride or the esterification of dodec-3-enoic acid. A
typical laboratory-scale synthesis involves reacting the parent fatty acid with methanol in the
presence of an acid catalyst, such as sulfuric acid, followed by purification.[5] An alternative is
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the use of a base-catalyzed transesterification with methanolic KOH.[6] Purification is
commonly achieved through distillation under reduced pressure to yield the pure ester.[4]

2. Determination of Physical Properties:

» Boiling Point: The boiling point is determined by distillation at a specific pressure. For high-
boiling point liquids like FAMEs, vacuum distillation is employed to prevent decomposition.
The temperature at which the liquid actively boils and condenses is recorded as the boiling
point at that pressure.

o Density: The density can be measured using a pycnometer or a digital density meter. The
mass of a known volume of the substance is determined at a controlled temperature,
typically 20°C.

o Refractive Index: A refractometer is used to measure the refractive index of the liquid. A drop
of the sample is placed on the prism of the refractometer, and the refractive index is read at
a specific temperature and wavelength of light (commonly the sodium D-line, 589 nm).[7]

» Solubility: The solubility is determined by adding a small amount of the solute (methyl
dodec-3-enoate) to a known volume of a solvent (e.g., water, ethanol, chloroform) and
observing the point at which no more solute dissolves. This can be quantified by various
analytical techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the identity and purity of the
synthesized ester, GC-MS analysis is performed. The retention time in the gas
chromatogram helps in identification, and the mass spectrum provides the molecular weight
and fragmentation pattern, confirming the structure.

Logical Workflow for Physical Characterization

The following diagram illustrates a generalized workflow for the synthesis and physical
characterization of a fatty acid methyl ester.
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Caption: Generalized workflow for the synthesis and physical characterization of a Fatty Acid
Methyl Ester (FAME).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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